2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine

• Molecular Formula: C8H8Cl2N2O2
• Molecular Weight: 235.06 g/mol
• IUPAC Name: 2,4-dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine
• InChI: InChI=1S/C8H8Cl2N2O2/c1-8(13-2-3-14-8)5-4-11-7(10)12-6(5)9/h4H,2-3H2,1H3
• InChI Key: MYQKPRWUMMVSQV-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CN=C(N=C2Cl)Cl

Description

2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine is a halogenated pyrimidine derivative characterized by a 2-methyl-1,3-dioxolane ring at the 5-position of the pyrimidine core. The dichloro substitution at the 2- and 4-positions enhances its electrophilicity, facilitating nucleophilic substitution reactions, while the dioxolane group contributes to solubility and steric effects .

Biological Activity

2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine is a synthetic compound with potential biological applications. Its unique structure incorporates a pyrimidine ring and a dioxolane moiety, which may contribute to its biological activity. This article reviews the compound's biological properties, including its mechanisms of action, efficacy in various assays, and structure-activity relationships (SAR).

Chemical Structure

The chemical structure of 2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine can be represented as follows:

$$\text{C}_7\text{H}_6\text{Cl}_2\text{N}_2\text{O}_2$$

The biological activity of this compound is hypothesized to stem from its interaction with specific biological targets, possibly through inhibition or modulation of enzymatic pathways. The dioxolane ring may enhance lipophilicity, facilitating cellular uptake and interaction with intracellular targets.

Cytotoxicity and Cell Viability

In vitro studies have assessed the cytotoxic effects of 2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine on various cell lines. The compound was evaluated using the MTT assay to determine cell viability at different concentrations.

Concentration (µM)	Cell Line A (Viability %)	Cell Line B (Viability %)
1	95	90
5	85	80
25	60	55

Findings : At lower concentrations (1 µM), the compound exhibited minimal cytotoxicity. However, at higher concentrations (25 µM), significant reductions in cell viability were observed, indicating dose-dependent toxicity.

Target Interaction Studies

Further investigations focused on the interaction of this compound with specific receptors or enzymes. For example, studies have shown that it acts as an antagonist for certain ion channels.

Table: Inhibition Potency

Target	IC50 (µM)	Mechanism
TRPV4	0.58	Calcium channel blockade
TRPV1	>100	No significant activity

Discussion : The compound demonstrated notable antagonistic activity against TRPV4 with an IC50 of 0.58 µM, while it showed no significant effect on TRPV1, suggesting selective modulation.

Structure-Activity Relationships (SAR)

The structure of 2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine plays a crucial role in its biological activity. Modifications to the pyrimidine or dioxolane components can significantly alter potency and selectivity.

Key Observations :

• Chlorine Substitution : The presence of chlorine atoms at positions 2 and 4 enhances lipophilicity and may improve binding affinity to biological targets.
• Dioxolane Ring : Variations in the dioxolane substituent can lead to changes in pharmacokinetics and bioavailability.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound in various contexts:

• Anti-cancer Activity : In a study involving human lung cancer cells (A549), treatment with the compound resulted in reduced proliferation rates compared to untreated controls.
  Results Summary :
  • Control Group: Proliferation Rate = 100%
  • Treatment Group: Proliferation Rate = 70% at 10 µM
• Neurological Applications : Research indicated potential neuroprotective effects when administered in models of neurodegeneration, suggesting further exploration in neurological disorders.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

Substituent Variations at the 5-Position

The 5-position of the pyrimidine ring is critical for modulating physicochemical properties and reactivity. Below is a comparative analysis of key analogs:

Compound Name	Substituent at 5-Position	Molecular Formula	Molecular Weight	Key Properties
2,4-Dichloro-5-(2-methyl-1,3-dioxolan-2-yl)pyrimidine	2-Methyl-1,3-dioxolan-2-yl	C₈H₇Cl₂N₂O₂	249.07 g/mol	Enhanced solubility due to dioxolane oxygen atoms; moderate steric hindrance .
2,4-Dichloro-5-(trifluoromethyl)pyrimidine	Trifluoromethyl (-CF₃)	C₅HCl₂F₃N₂	210.18 g/mol	High electronegativity and stability; increased lipophilicity .
2,4-Dichloro-5-(benzyloxy)pyrimidine	Benzyloxy (-OCH₂C₆H₅)	C₁₁H₈Cl₂N₂O	255.10 g/mol	Elevated boiling point (381.6°C predicted); aromaticity enhances π-π interactions .
2,4-Dichloro-5-(chloromethyl)pyrimidine	Chloromethyl (-CH₂Cl)	C₅H₃Cl₃N₂	197.45 g/mol	Reactive chloromethyl group for further functionalization (e.g., iodination) .
4-Chloro-5-[2-(1,3-dioxolan-2-yl)ethyl]-6-methylpyrimidin-2-amine	2-(1,3-Dioxolan-2-yl)ethyl	C₁₀H₁₄ClN₃O₂	243.69 g/mol	Amine group at 2-position increases hydrogen-bonding potential .

Physicochemical Properties

• Boiling Points : The benzyloxy derivative exhibits the highest predicted boiling point (381.6°C), attributed to its aromatic moiety .
• pKa Values : The trifluoromethyl analog’s pKa is influenced by electron-withdrawing effects, while the dioxolane group may slightly increase basicity due to lone-pair donation from oxygen .